Cas no 1361679-23-3 (2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361679-23-3
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926109
• Update Time: 2025-07-02

2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-9-1-2-10(11(15)5-9)8-3-7(4-12(18)19)13(16)17-6-8/h1-3,5-6H,4H2,(H,18,19)
• InChI Key： GOXOWGQOAUAOTE-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)O)C=C(C=N1)C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid

Professional Introduction to 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic Acid (CAS No. 1361679-23-3)

2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1361679-23-3, belongs to a class of heterocyclic aromatic acids that exhibit a wide range of biological activities. Its unique structural properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid consists of a pyridine core substituted with chloro and dichlorophenyl groups. This arrangement contributes to its high reactivity and versatility in chemical transformations. The presence of multiple chlorine atoms enhances its utility as a building block in organic synthesis, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. Studies have demonstrated that pyridine derivatives can serve as effective scaffolds for designing drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The specific substitution pattern in 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid is particularly noteworthy, as it allows for fine-tuning of biological activity through structural modifications.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with numerous diseases. Researchers have leveraged the reactivity of 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid to develop novel inhibitors that selectively target aberrant kinases involved in cancer progression. Preliminary studies have shown promising results in preclinical models, suggesting its potential as a lead compound for further development.

The compound's efficacy as a precursor in medicinal chemistry has also been highlighted in the context of developing antiviral agents. The unique electronic properties conferred by the chloro and dichlorophenyl groups make it an ideal candidate for designing molecules that can interfere with viral replication mechanisms. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions between 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid derivatives and viral targets, facilitating the rational design of potent antiviral drugs.

In addition to its applications in oncology and virology, this compound has shown promise in addressing neurological disorders. The pyridine moiety is known to interact with central nervous system receptors and enzymes, making it a valuable component in the development of neuroactive compounds. Emerging research indicates that derivatives of 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid may exhibit neuroprotective properties, potentially offering new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have significantly enhanced the efficiency of its preparation.

The safety profile of this compound is another critical consideration in its application within pharmaceutical research. Extensive toxicological studies have been conducted to evaluate its potential side effects and ensure its suitability for further development. These studies have provided valuable insights into its metabolic pathways and interaction with biological systems, guiding researchers in designing safer and more effective derivatives.

The future prospects for 2-Chloro-5-(2,4-dichlorophenyl)pyridine-3-acetic acid are vast and exciting. As our understanding of disease mechanisms continues to evolve, so does the demand for innovative chemical entities like this one. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize its potential in drug discovery and development. With ongoing research efforts focused on optimizing its properties and exploring new applications, this compound is poised to make significant contributions to modern medicine.